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Cat. No.: B560554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
AX-024 hydrochloride is a potent, first-in-class, orally available small molecule inhibitor of the

T-cell receptor (TCR) signaling pathway.[1][2][3] It has been shown to selectively inhibit TCR-

triggered T-cell activation with an IC50 of approximately 1 nM.[1][2][3] Mechanistically, AX-024
hydrochloride is reported to block the interaction between the CD3ε proline-rich sequence

(PRS) and the SH3.1 domain of the non-catalytic region of tyrosine kinase (Nck) adaptor

protein.[4][5] This disruption of the TCR-Nck interaction leads to the inhibition of downstream

signaling cascades, resulting in the reduced production of several key cytokines, including IL-6,

TNF-α, IFN-γ, IL-10, and IL-17A.[1][2][4] It is important to note that while some studies support

this direct interaction, other research suggests that AX-024 may reduce T-cell proliferation

through alternative targets, and a direct interaction with Nck1-SH3.1 has been questioned.[6][7]

[8] These application notes provide detailed information on the solubility of AX-024
hydrochloride and protocols for its preparation and use in cell culture experiments.

Data Presentation
Solubility of AX-024 Hydrochloride
The solubility of AX-024 hydrochloride in various solvents at 25°C is summarized in the table

below. For optimal results, it is recommended to use fresh, anhydrous solvents, as the

presence of moisture can reduce solubility, particularly in DMSO.[5]
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Solvent Solubility (mg/mL) Molar Solubility (mM)

DMSO 75 199.54

Ethanol 18 47.89

Water 4 10.64

Data sourced from references[4][5][9].

Stability and Storage of AX-024 Hydrochloride Solutions
Proper storage of AX-024 hydrochloride, both in powder form and in solution, is critical to

maintain its biological activity.

Form Storage Temperature Stability Period

Powder -20°C 3 years

Stock Solution in Solvent -80°C
1 year[5] (or 2 years as per

other source[1])

-20°C 1 month[2][5]

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot

stock solutions into single-use volumes.[2][5]

Experimental Protocols
Preparation of AX-024 Hydrochloride Stock Solution (10
mM in DMSO)
This protocol describes the preparation of a 10 mM stock solution of AX-024 hydrochloride in

DMSO, a commonly used solvent for in vitro studies.

Materials:

AX-024 hydrochloride powder (Molecular Weight: 375.86 g/mol )
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Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing: Accurately weigh the desired amount of AX-024 hydrochloride powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.76 mg of the compound.

Solubilization: Add the appropriate volume of sterile DMSO to the vial containing the AX-024
hydrochloride powder. For the example above, add 1 mL of DMSO.

Dissolution: Gently vortex the solution until the powder is completely dissolved. Warming the

solution slightly may aid in dissolution.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. The volume of the aliquots should be based on the typical working

concentrations required for your experiments.

Storage: Store the aliquots at -80°C for long-term storage (up to 1-2 years) or at -20°C for

short-term storage (up to 1 month).[1][2][5]

Use of AX-024 Hydrochloride in Cell Culture
This protocol provides a general guideline for treating cells in culture with AX-024
hydrochloride. The optimal concentration and incubation time will depend on the specific cell

type and experimental design and should be determined empirically.

Materials:

Cells of interest cultured in appropriate medium
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Prepared AX-024 hydrochloride stock solution (e.g., 10 mM in DMSO)

Sterile, pyrogen-free cell culture medium

Procedure:

Cell Seeding: Plate the cells at the desired density in a multi-well plate and allow them to

adhere and stabilize overnight, or as required by your experimental protocol.

Preparation of Working Solution: On the day of the experiment, thaw an aliquot of the AX-
024 hydrochloride stock solution at room temperature. Prepare a series of dilutions of the

stock solution in fresh, sterile cell culture medium to achieve the desired final concentrations.

It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the cell

culture medium is consistent across all conditions (including the vehicle control) and is non-

toxic to the cells (typically ≤ 0.1%).

Cell Treatment: Remove the existing medium from the cells and replace it with the medium

containing the various concentrations of AX-024 hydrochloride or the vehicle control.

Incubation: Incubate the cells for the desired period under standard cell culture conditions

(e.g., 37°C, 5% CO₂).

Downstream Analysis: Following incubation, the cells can be harvested and analyzed using

various assays, such as cell proliferation assays, cytokine secretion assays (e.g., ELISA), or

western blotting for signaling pathway components.

Visualizations
Proposed Signaling Pathway of AX-024 Hydrochloride
The following diagram illustrates the proposed mechanism of action of AX-024 hydrochloride
in inhibiting T-cell receptor signaling.
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Proposed Signaling Pathway of AX-024 Hydrochloride
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Caption: Proposed mechanism of AX-024 HCl in T-cell signaling.

Experimental Workflow for Cell-Based Assays
The diagram below outlines a typical experimental workflow for evaluating the effect of AX-024
hydrochloride on cultured cells.
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Experimental Workflow for AX-024 Hydrochloride Cell-Based Assays
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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